Cas no 66696-89-7 (UNDECANOIC ACID, 3-OXO-, ETHYL ESTER)
66696-89-7 structure
Product Name:UNDECANOIC ACID, 3-OXO-, ETHYL ESTER
CAS No:66696-89-7
MF:C13H24O3
MW:228.327864646912
CID:3542708
PubChem ID:12425354
Update Time:2025-04-22
UNDECANOIC ACID, 3-OXO-, ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
-
- UNDECANOIC ACID, 3-OXO-, ETHYL ESTER
- ethyl 3-oxoundecanoate
- 3-Oxo-undecanoic acid ethyl ester
- ethyl3-oxoundecanoate
- MFCD30183587
- SCHEMBL6138788
- BKALCQBTSJOFLT-UHFFFAOYSA-N
- G72564
- 66696-89-7
-
- Inchi: 1S/C13H24O3/c1-3-5-6-7-8-9-10-12(14)11-13(15)16-4-2/h3-11H2,1-2H3
- InChI Key: BKALCQBTSJOFLT-UHFFFAOYSA-N
- SMILES: O=C(CC(=O)OCC)CCCCCCCC
Computed Properties
- Exact Mass: 228.17254462g/mol
- Monoisotopic Mass: 228.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 11
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 43.4Ų
UNDECANOIC ACID, 3-OXO-, ETHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P020N8I-100mg |
Ethyl 3-oxoundecanoate |
66696-89-7 | 97% | 100mg |
$68.00 | 2024-04-22 | |
| 1PlusChem | 1P020N8I-250mg |
Ethyl 3-oxoundecanoate |
66696-89-7 | 97% | 250mg |
$118.00 | 2024-04-22 | |
| 1PlusChem | 1P020N8I-1g |
Ethyl 3-oxoundecanoate |
66696-89-7 | 97% | 1g |
$285.00 | 2024-04-22 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1640761-100mg |
Ethyl 3-oxoundecanoate |
66696-89-7 | 98% | 100mg |
¥871.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1640761-250mg |
Ethyl 3-oxoundecanoate |
66696-89-7 | 98% | 250mg |
¥1430.00 | 2024-05-04 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1640761-1g |
Ethyl 3-oxoundecanoate |
66696-89-7 | 98% | 1g |
¥3665.00 | 2024-05-04 | |
| abcr | AB587346-250mg |
Ethyl 3-oxoundecanoate; . |
66696-89-7 | 250mg |
€242.90 | 2025-04-17 | ||
| abcr | AB587346-1g |
Ethyl 3-oxoundecanoate; . |
66696-89-7 | 1g |
€523.10 | 2025-04-17 | ||
| Ambeed | A1144790-100mg |
Ethyl 3-oxoundecanoate |
66696-89-7 | 97% | 100mg |
$75.0 | 2025-04-17 | |
| Ambeed | A1144790-250mg |
Ethyl 3-oxoundecanoate |
66696-89-7 | 97% | 250mg |
$132.0 | 2025-04-17 |
UNDECANOIC ACID, 3-OXO-, ETHYL ESTER Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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